Cas no 1443353-89-6 (3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde)

• Product Name: 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde
• CAS No: 1443353-89-6
• MF: C₁₂H₁₄FNO
• MW: 207.24406671524
• MDL: MFCD19443590
• CID: 5039941
• PubChem ID: 84049735
• Update Time: 2026-02-28

3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Fluoro-4-(pyrrolidin-1-ylmethyl)benzaldehyde
• 3-Fluoro-4-[(1-pyrrolindino)methyl]benzaldehyde
• 3-FLUORO-4-[(1-PYRROLIDINO)METHYL]BENZALDEHYDE
• 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde
• BS-51159
• 1443353-89-6
• E76626
• CS-0155279

• MDL： MFCD19443590
• Inchi： 1S/C12H14FNO/c13-12-7-10(9-15)3-4-11(12)8-14-5-1-2-6-14/h3-4,7,9H,1-2,5-6,8H2
• InChI Key： FOAWUXYBDBSTKD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=O)C=CC=1CN1CCCC1

Computed Properties

• Exact Mass: 207.106
• Monoisotopic Mass: 207.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 20.3

Additional information on 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde

Recent Advances in the Study of 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde (CAS: 1443353-89-6)

3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde (CAS: 1443353-89-6) is a fluorinated benzaldehyde derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a key intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and oncological pathways. Recent studies have highlighted its potential in the development of novel therapeutic agents, owing to its unique chemical properties and biological activity.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the role of 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde as a precursor in the synthesis of selective dopamine D3 receptor antagonists. The study demonstrated that derivatives of this compound exhibited high affinity and selectivity for the D3 receptor, making them promising candidates for the treatment of Parkinson's disease and schizophrenia. The researchers utilized a combination of molecular docking and in vitro assays to validate their findings, underscoring the compound's potential in CNS drug development.

Another recent investigation, published in Bioorganic & Medicinal Chemistry Letters, focused on the anticancer properties of 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde derivatives. The study revealed that certain modifications to the pyrrolidine ring enhanced the compound's ability to inhibit the proliferation of cancer cells, particularly in breast and lung cancer models. Mechanistic studies indicated that these derivatives induce apoptosis via the mitochondrial pathway, suggesting a potential role in targeted cancer therapies.

From a synthetic chemistry perspective, advances in the scalable production of 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde have also been reported. A 2024 paper in Organic Process Research & Development detailed an optimized catalytic process that improves yield and reduces environmental impact. This development is critical for meeting the growing demand for this intermediate in both academic and industrial settings.

In conclusion, 3-fluoro-4-[(pyrrolidin-1-yl)methyl]benzaldehyde (CAS: 1443353-89-6) continues to be a molecule of significant interest in chemical biology and drug discovery. Its versatility as a synthetic building block and its promising biological activities make it a focal point for ongoing research. Future studies are expected to further elucidate its mechanisms of action and expand its applications in therapeutic development.